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Compound of Interest

Compound Name: W146

Cat. No.: B570587 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring the safety of

personnel and protecting the environment. The disposal procedure for a substance labeled

"W146" is entirely dependent on its specific chemical composition and associated hazards, as

"W146" is not a unique chemical identifier and is used by different manufacturers for distinct

products. It is imperative for researchers, scientists, and drug development professionals to

consult the manufacturer-specific Safety Data Sheet (SDS) for accurate disposal protocols.

Understanding the Diverse Nature of "W146"
A review of various products labeled "W146" or with similar codes reveals a range of hazard

profiles, underscoring the necessity of consulting the correct SDS before handling or disposal.

The properties of these different substances can vary significantly, from non-hazardous to

carcinogenic and environmentally toxic.
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Product Identifier Manufacturer Primary Hazards
Disposal
Recommendations

W146 75S Rutland Products

Causes serious eye

and skin irritation; may

be harmful if

swallowed.[1]

For small spills,

absorb the material

and place it in an

appropriate container

for disposal.[1]

T6146 Sigma-Aldrich May cause cancer.

Dispose of

contents/container to

an approved waste

disposal plant.

SP-146 DC Chemicals

Harmful if swallowed;

very toxic to aquatic

life with long-lasting

effects.

Dispose of

contents/container to

an approved waste

disposal plant.

H0146 Sigma-Aldrich

Not a hazardous

substance or mixture.

[2]

Follow standard

laboratory practices

for non-hazardous

waste.

Standard Protocol for Chemical Waste Disposal
The following workflow provides a step-by-step guide for determining the appropriate disposal

procedure for any laboratory chemical.
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Identify the Chemical & Manufacturer

Locate the Safety Data Sheet (SDS)

Crucial First Step

Review Section 13: Disposal Considerations

Locate Disposal Info

Consult Institutional EHS Guidelines

Ensure Compliance

Segregate Waste

Follow Protocol

Package & Label Waste Container

Prepare for Disposal

Arrange for Pickup by Certified Waste Hauler

Final Step

Click to download full resolution via product page

General Chemical Disposal Workflow
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Key Experimental Protocols for Safe Handling and
Disposal
While specific experimental protocols are not detailed in the provided search results, a general

protocol for handling and preparing chemical waste for disposal can be outlined based on

standard laboratory safety practices.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE as specified in the SDS. This typically includes:

Safety glasses with side shields or chemical splash goggles.[1]

Chemical-resistant gloves (e.g., nitrile).[1]

A lab coat or protective clothing.[1]

2. Waste Segregation:

Never mix different chemical wastes unless explicitly instructed to do so by your institution's

Environmental Health and Safety (EHS) department.[3] Incompatible chemicals can react,

leading to fire, explosion, or the release of toxic gases.[3]

Segregate waste based on its hazard class (e.g., flammable, corrosive, toxic).

3. Waste Container Management:

Use only approved, compatible, and properly labeled waste containers.[4]

Containers must be in good condition, with no leaks, and have a secure lid.[4][5]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name(s) of the contents.

Keep waste containers closed except when adding waste.[5]

4. Spill Management:
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In the event of a small spill, follow the procedures outlined in the SDS.[1] For a non-

hazardous material like the W146 sealer, this may involve absorbing the spill with an inert

material and placing it in a suitable container for disposal.[1]

For hazardous materials, spill cleanup may require specialized equipment and should be

performed by trained personnel.

5. Final Disposal:

Hazardous waste must be disposed of through a licensed hazardous waste disposal

contractor.[5]

Do not dispose of hazardous chemicals down the drain or in the regular trash.[6][7] This is

illegal and can harm the environment and public health.[3][6]

Contact your institution's EHS department to arrange for the pickup and disposal of your

chemical waste.

By adhering to these general guidelines and, most importantly, the specific instructions

provided in the manufacturer's SDS, researchers can ensure the safe and compliant disposal

of all laboratory chemicals, including any substance labeled "W146".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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